Cas no 83522-09-2 (4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile)

4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile structure
83522-09-2 structure
Product name:4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile
CAS No:83522-09-2
MF:C11H12N2O
MW:188.225782394409
CID:1808629
PubChem ID:55035

4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile
    • DTXSID101003511
    • BENZONITRILE, p-(3-METHYL-2-OXAZOLIDINYL)-
    • p-(3-Methyl-2-oxazolidinyl)benzonitrile
    • BRN 5520070
    • 83522-09-2
    • Inchi: InChI=1S/C11H12N2O/c1-13-6-7-14-11(13)10-4-2-9(8-12)3-5-10/h2-5,11H,6-7H2,1H3
    • InChI Key: NTSPYEPVJAJWIJ-UHFFFAOYSA-N
    • SMILES: CN1CCOC1C2=CC=C(C=C2)C#N

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 36.3Ų

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